![molecular formula C24H45O6Y B055277 Yttrium(III) 2-ethylhexanoate CAS No. 114012-65-6](/img/structure/B55277.png)
Yttrium(III) 2-ethylhexanoate
Overview
Description
Yttrium(III) 2-ethylhexanoate is a chemical compound that belongs to the group of rare earth metals. It is commonly used in scientific research applications due to its unique properties.
Scientific Research Applications
Preparation of Superconductors : Yttrium(III) 2-ethylhexanoate is used in the preparation of YBa2Cu3O7−y superconductors. It's transformed into a mixture of BaCO3, Y2O3, and CuO below 500°C, after which perovskite formation proceeds (Negishi et al., 1989).
Liquid-Liquid Extraction of Yttrium : Studies have examined the extraction of yttrium (III) from chloride solutions using mixtures involving 2-ethylhexanoate derivatives, revealing insights into the synergistic and antagonistic effects in the extraction process (Santhi et al., 1991).
Solvent Extraction and Separation Studies : Yttrium(III) is effectively extracted from various aqueous solutions using organic extractants that include 2-ethylhexanoate derivatives. The studies focus on the separation of Y(III) from different rare earth elements (Agarwal et al., 2018).
Synthesis of Nanopowders : this compound is used in the synthesis of yttrium−aluminum garnet oxide nanopowders through liquid-feed flame spray pyrolysis. The precursor choice significantly affects the phase composition and morphology of the resulting powders (Marchal et al., 2004).
Metal Organic Precursors for Yttria : This compound is explored as a potential metal organic deposition precursor for yttria. It includes traditional MOD precursors bearing 2-ethylhexanoate ligands and new precursors with poly-ether carboxylic acid ligands (Apblett et al., 1994).
Structural and Magnetic Study of Metallo-Organic YIG Powder : The study focuses on the synthesis, thermal behavior, and solubility of yttrium and iron 2-ethylhexanoate in the synthesis of yttrium iron garnet powder by metallo-organic decomposition, highlighting the impact on magnetic parameters (Hosseinzadeh et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
Yttrium(III) 2-ethylhexanoate is an organometallic compound of yttrium It’s often used in research, particularly in nanotechnology-based applications .
Biochemical Pathways
Given its use in nanotechnology, it may be involved in the synthesis of nanomaterials . .
Result of Action
Given its use in nanotechnology, it may play a role in the synthesis of nanomaterials . .
Properties
IUPAC Name |
2-ethylhexanoate;yttrium(3+) | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C8H16O2.Y/c3*1-3-5-6-7(4-2)8(9)10;/h3*7H,3-6H2,1-2H3,(H,9,10);/q;;;+3/p-3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGOMHFKGCMKLDA-UHFFFAOYSA-K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)C(=O)[O-].CCCCC(CC)C(=O)[O-].CCCCC(CC)C(=O)[O-].[Y+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H45O6Y | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10575673 | |
Record name | Yttrium tris(2-ethylhexanoate) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10575673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
518.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
114012-65-6 | |
Record name | Yttrium tris(2-ethylhexanoate) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10575673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Yttrium 2-ethylhexanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.